2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)-

• Molecular Formula: C16H14N4OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 1-(1,3-benzothiazol-5-yl)-3-(4-methylpyridin-3-yl)imidazolidin-2-one
• InChI: InChI=1S/C16H14N4OS/c1-11-4-5-17-9-14(11)20-7-6-19(16(20)21)12-2-3-15-13(8-12)18-10-22-15/h2-5,8-10H,6-7H2,1H3
• InChI Key: GQQIGOJINAFGNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)N2CCN(C2=O)C3=CC4=C(C=C3)SC=N4

Description

2-Imidazolidinone,1-(5-benzothiazolyl)-3-(4-methyl-3-pyridinyl)- is a useful research compound. Its molecular formula is C16H14N4OS and its molecular weight is 310.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the same reaction conditions as in Example 14, 1-(4-methyl-pyridin-3-yl)-imidazolidin-2-one (I-14b: 150 mg, 0.84650 mmol) was reacted with 5-iodo-benzothiazole (221 mg. 0.84650 mmol), 1,4-dioxane (25 mL), copper iodide (16 mg, 0.084650 mmol), trans-1,2-diamino cyclohexane (29 mg, 0.2539 mmol) and potassium phosphate (538 mg, 2.539 mmol) to afford the crude product. Purification by column chromatography on silica gel (2% MeOH in DCM) afforded 185 mg of the product (70.6% yield).